Cas no 2137843-32-2 (1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo-
• CAS No: 2137843-32-2
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 5260466
• Update Time: 2025-11-01

1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo-

• Inchi： 1S/C11H9FO3/c1-11(6-13)5-7-2-3-8(12)4-9(7)10(14)15-11/h2-4,6H,5H2,1H3
• InChI Key： VFZZNKYAFKGHHB-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)OC(=O)C2=CC(F)=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo-

Comprehensive Overview of 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo- (CAS No. 2137843-32-2)

The compound 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo- (CAS No. 2137843-32-2) is a fluorinated derivative of the benzopyran family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro substitution and the 3-methyl-1-oxo moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the 7-fluoro group in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a strategic approach to improve drug-like properties. This has led to a growing interest in CAS No. 2137843-32-2 as a building block for novel therapeutics, especially in the development of kinase inhibitors and GPCR modulators.

From a synthetic perspective, 1H-2-Benzopyran-3-carboxaldehyde derivatives are known for their versatility in organic transformations. The 3-carboxaldehyde functionality serves as a key reactive site for condensation, reduction, and nucleophilic addition reactions, enabling the construction of diverse heterocyclic scaffolds. This adaptability has made it a focal point in combinatorial chemistry and high-throughput screening campaigns, addressing the need for rapid lead optimization in modern drug discovery.

Environmental and regulatory considerations also play a role in the compound's relevance. With the rise of green chemistry initiatives, researchers are investigating sustainable synthetic routes for 7-fluoro-3,4-dihydro-3-methyl-1-oxo derivatives. Efforts to minimize hazardous byproducts and improve atom economy are driving innovations in catalytic methodologies, such as photoredox catalysis and flow chemistry, which could enhance the scalability of this compound's production.

Analytical characterization of CAS No. 2137843-32-2 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, a critical factor for its use in regulated industries. The compound's stability under various storage conditions is another area of investigation, as it impacts shelf-life and handling protocols in industrial settings.

Beyond pharmaceuticals, 1H-2-Benzopyran-3-carboxaldehyde derivatives have shown promise in materials science. Their π-conjugated systems and electron-withdrawing fluoro groups make them candidates for organic semiconductors and fluorescent probes. This interdisciplinary potential aligns with the increasing convergence of chemical biology and materials engineering, a trend reflected in recent patent filings and academic publications.

In conclusion, 1H-2-Benzopyran-3-carboxaldehyde, 7-fluoro-3,4-dihydro-3-methyl-1-oxo- represents a multifaceted chemical entity with broad applicability. Its structural motifs resonate with contemporary research priorities, from targeted drug design to functional materials development. As synthetic technologies evolve and biological targets become more complex, this compound is poised to remain a relevant tool in both academic and industrial chemistry landscapes.